Ethyl 6-chloro-1,2,4-triazine-5-carboxylate

• Molecular Formula: C6H6ClN3O2
• Molecular Weight: 187.58 g/mol
• IUPAC Name: ethyl 6-chloro-1,2,4-triazine-5-carboxylate
• InChI: InChI=1S/C6H6ClN3O2/c1-2-12-6(11)4-5(7)10-9-3-8-4/h3H,2H2,1H3
• InChI Key: TYZSFECISXXUCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=NC=N1)Cl

Description

Ethyl 6-chloro-1,2,4-triazine-5-carboxylate is a useful research compound. Its molecular formula is C6H6ClN3O2 and its molecular weight is 187.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Oxo-1,6-dihydro-[1,2,4]triazine-5-carboxylic acid ethyl ester (115 mg, 0.68 mmol) in POCl3 (1.5 ml) was heated to 100° C. for 2 h. All volatiles were then removed and the remaining residue was diluted with cold CHCl3 and carefully neutralized with sat. NaHCO3-solution. This mixture was extracted with cold CHCl3. The organic phase was then washed with cold brine, dried (Na2SO4) and evaporated to give the crude title compound (115 mg, 90%) as brown gum, which was used in the next reaction step without further purification. MS: m/e=188.2 [M+H+].